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Compound of Interest

Compound Name: 2,4,5-Trimethylthiazole

Cat. No.: B1212947

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2,4,5-
trimethylthiazole in fragrance formulations. This document details its organoleptic properties,
stability, and provides protocols for its evaluation, catering to the needs of researchers and
professionals in the fields of fragrance chemistry and sensory science.

Introduction to 2,4,5-Trimethylthiazole

2,4,5-Trimethylthiazole (CAS No. 13623-11-5) is a potent, sulfur-containing heterocyclic
aroma chemical that plays a significant role in the creation of savory and gourmand fragrance
profiles.[1][2] Its unique olfactory characteristics make it a valuable ingredient for imparting
nutty, cocoa, and coffee-like nuances to a wide range of fragrance applications.[2][3] It is a
synthetic fragrance ingredient that is also found naturally in a variety of cooked foods, including
roasted meats, coffee, and potatoes.[4][5]

Physicochemical and Organoleptic Properties

A thorough understanding of the physicochemical and organoleptic properties of 2,4,5-
trimethylthiazole is crucial for its effective application in fragrance formulations.

Table 1: Physicochemical Properties of 2,4,5-Trimethylthiazole
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Property Value Reference
CAS Number 13623-11-5 [6]
Molecular Formula C6HIONS [7]
Molecular Weight 127.21 g/mol [6]
Appearance Colorless to pale yellow liquid [8]

Boiling Point 166-167 °C @ 717 mmHg [9]

Flash Point 51.11 °C (124.00 °F) TCC [10]

Soluble in alcohol and
Solubility dipropylene glycol; slightly [8]
soluble in water.

Purity >98% (FG - Fragrance Grade) [9]

Table 2: Organoleptic Profile of 2,4,5-Trimethylthiazole

Attribute Description Reference

Odor Type Gourmand, Nutty, Roasted

Strong, nutty, cocoa, coffee,
with vegetative and musty

Odor Description undertones. Itis recommended  [8]
to be smelled in a 1.00%

solution or less.

o Nutty, cocoa, green, vegetable,
Taste Description [10]
roasted, earthy (at 10.00 ppm).

o Approximately 16 hours on a
Substantivity smelling strip [8]

Applications in Fragrance Formulations
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Due to its potent and characteristic aroma, 2,4,5-trimethylthiazole is primarily used as a trace
to small percentage ingredient to add complexity and realism to gourmand and oriental
fragrance compositions. It is particularly effective in creating or enhancing the following
accords:

» Coffee: Provides a roasted, nutty depth to coffee accords, moving them beyond a simple
sweet note to a more authentic, freshly brewed aroma.

o Chocolate: Enhances the bitterness and roasted qualities of dark chocolate accords,
providing a more complex and less cloying sweetness.

o Nutty: Creates realistic hazelnut, almond, and other nutty notes, often in combination with
pyrazines and other nutty aroma chemicals.

o Savory/Roasted: Can be used in minute quantities to add a roasted, savory nuance to more
unconventional or avant-garde fragrance creations.

lllustrative Fragrance Formulations

The following are illustrative examples of how 2,4,5-trimethylthiazole can be incorporated into
different fragrance accords. These are starting points for creative development and should be
adapted based on the desired outcome and the other ingredients in the formula.

Table 3: lllustrative "Roasted Coffee" Accord (Concentrate)
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Ingredient CAS Number Amount (%) Odor Description
Coffee CO2 Extract 84650-00-0 2.00 Rich, roasted coffee
Vanillin 121-33-5 5.00 Sweet, creamy, vanilla
Ethyl Vanillin 121-32-4 2.00 Intense sweet, vanilla
Furaneol (10% in )
3658-77-3 3.00 Caramel, sweet, fruity

DPG)
2,3,5-

) ) 14667-55-1 0.50 Nutty, roasted, cocoa
Trimethylpyrazine
2,4,5-

_ _ Roasted coffee, nutty,
Trimethylthiazole (1% 13623-11-5 0.20
_ cocoa
in DPG)

Woody, ambery,
Iso E Super 54464-57-2 40.00
smooth
Hedione 24851-98-7 20.00 Floral, jasmine, airy
Galaxolide (50% in
1222-05-5 17.30 Musky, clean, sweet

BB)
Dipropylene Glycol

Propy Y 25265-71-8 10.00 Solvent

(DPG)

Table 4: lllustrative "Dark Chocolate" Accord (Concentrate)
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Ingredient CAS Number Amount (%) Odor Description
Cocoa Absolute (10% ) )
) 84649-99-0 5.00 Rich, bitter chocolate
in DPG)
Vanillin 121-33-5 8.00 Sweet, creamy, vanilla
Maltol 118-71-8 1.00 Caramel, burnt sugar
2,4,5- .
_ _ Enhances bitterness,
Trimethylthiazole 13623-11-5 0.50
) roasted cocoa
(0.1% in DPG)
Patchouli Oil 8014-09-3 2.00 Earthy, woody
Woody, creamy,
Sandalwood Accord - 10.00 )
balsamic
Ambrettolide 7779-50-2 5.00 Musky, ambrette seed
Woody, ambery,
Iso E Super 54464-57-2 30.00
smooth
Hedione 24851-98-7 18.50 Floral, jasmine, airy
Dipropylene Glycol
Propy Y 25265-71-8 20.00 Solvent

(DPG)

Experimental Protocols

The evaluation of fragrances containing 2,4,5-trimethylthiazole requires both instrumental and

sensory analysis to fully understand its contribution to the overall scent profile.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique for identifying the specific odor-active compounds in a fragrance.

It combines the separation capabilities of gas chromatography with the sensitivity of the human

nose as a detector.

Protocol for GC-O Analysis:

e Sample Preparation:
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o Dilute the fragrance oil to a 1-10% solution in a suitable solvent (e.g., ethanol or
dichloromethane).

o For headspace analysis, place a small amount of the fragrance oil in a headspace vial and
equilibrate at a controlled temperature (e.g., 40-60°C).

e |nstrumentation:

o Gas Chromatograph (GC) equipped with a flame ionization detector (FID) and an
olfactometry port.

o Capillary column appropriate for fragrance analysis (e.g., DB-5, HP-5ms).

e GC Conditions (Typical):

(¢]

Injector Temperature: 250°C

[¢]

Oven Program: Start at 50°C, hold for 2 minutes, ramp at 5°C/min to 250°C, hold for 10
minutes.

Carrier Gas: Helium at a constant flow of 1-2 mL/min.

[¢]

[¢]

Split Ratio: Splitless or a low split ratio to maximize sensitivity.
o Olfactometry:
o The GC effluent is split between the FID and the olfactometry port.

o Atrained sensory panelist sniffs the effluent from the olfactometry port and records the
odor descriptors and their intensity over time.

o Humidified air is mixed with the effluent at the sniffing port to prevent nasal dryness.
o Data Analysis:

o The olfactogram (odor data) is aligned with the chromatogram (FID data) to correlate
specific peaks with perceived odors.
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o Aroma Extract Dilution Analysis (AEDA) can be performed by serially diluting the sample
to determine the Flavor Dilution (FD) factor of each odorant, indicating its potency.

Sample Preparation Detection Data Analysis

Headspace
Sampiljing Olfactometry Port H Olfactogram
Fragrance Oil v GC System
D”Li‘;iosnoﬁ;?%) Injector }—>’ GC Column H Effluent Splitter ’ FID Detector }—» Chromatogram

Correlation & Identification

Click to download full resolution via product page

Fig. 1. Experimental workflow for Gas Chromatography-Olfactometry (GC-O) analysis.

Sensory Evaluation Protocols

Sensory evaluation is essential to determine the perceptual impact of 2,4,5-trimethylthiazole
in a finished fragrance. The following are standard discriminative tests to assess if a change in
the concentration of this ingredient is perceptible.

The triangle test is used to determine if there is a detectable sensory difference between two
samples.

Protocol for Triangle Test:

o Objective: To determine if the addition or change in concentration of 2,4,5-trimethylthiazole
in a fragrance base is perceptible.

e Samples:
o A: Fragrance base without 2,4,5-trimethylthiazole (or with the lower concentration).
o B: Fragrance base with 2,4,5-trimethylthiazole (or with the higher concentration).

e Procedure:
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Prepare three coded samples for each panelist in one of the following random orders:
AAB, ABA, BAA, ABB, BAB, BBA.

[e]

Present the three samples simultaneously to each panelist.

[e]

o

Instruct panelists to smell each sample from left to right.

[¢]

Ask panelists to identify the "odd" or "different” sample.

Panelists are required to make a choice, even if they are guessing.

[¢]

o Data Analysis:
o The number of correct identifications is tallied.

o Statistical tables for the triangle test are used to determine if the number of correct
responses is statistically significant at a chosen confidence level (e.g., p < 0.05).
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Fig. 2: Logical workflow for a Triangle Test sensory evaluation.
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The duo-trio test is another method to determine if a sensory difference exists between two
samples, and it is often considered simpler for panelists than the triangle test.

Protocol for Duo-Trio Test:

o Objective: To determine if a fragrance containing 2,4,5-trimethylthiazole is perceptibly
different from a control.

e Samples:

o R: Reference sample (either the control or the test sample).

o A: Control sample.

o B: Test sample.

e Procedure:

[¢]

Present each panelist with a labeled reference sample (R) and two coded samples.

[¢]

One of the coded samples is identical to the reference, and the other is different.

[e]

Instruct panelists to smell the reference sample first, then the two coded samples.

o

Ask panelists to identify which of the coded samples is the same as the reference.
o Data Analysis:
o The number of correct matches is counted.

o Statistical tables for the duo-trio test are used to determine if the result is statistically
significant.

Stability and Safety

o Stability: 2,4,5-Trimethylthiazole is a relatively stable molecule under normal storage
conditions (cool, dry, and dark place in a tightly sealed container). Its stability within a
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fragrance concentrate and in various product bases (e.g., ethanol, lotions, soaps) should be
evaluated on a case-by-case basis through accelerated stability testing.

o Safety: The Research Institute for Fragrance Materials (RIFM) has conducted a safety
assessment for 2,4,5-trimethylthiazole. It is important to adhere to the usage guidelines
established by the International Fragrance Association (IFRA) to ensure the safe use of this
ingredient in consumer products. The IFRA recommends a maximum usage level of up to
0.5000% in the fragrance concentrate.[3]

Conclusion

2,4,5-Trimethylthiazole is a highly impactful and versatile aroma chemical for creating
authentic and complex gourmand and oriental fragrances. Its potent nutty, cocoa, and coffee
notes can significantly enhance the realism and appeal of these fragrance types. Proper
evaluation using both instrumental and sensory methods is key to its successful and innovative
application. Adherence to recommended safety and usage guidelines is essential for its
responsible use in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Fragrance Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212947#application-of-2-4-5-trimethylthiazole-in-
fragrance-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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